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Terephthalylidene bis(p-
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Cat. No.: B1295294 Get Quote

An In-depth Technical Guide to N,N′-Terephthalylidenebis(4-butylaniline) (TBBA)

CAS Number: 29743-21-3

Authored for: Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and applications of N,N′-Terephthalylidenebis(4-butylaniline), CAS Number 29743-21-3. This

compound, a well-characterized Schiff base, is primarily known for its thermotropic liquid

crystalline properties. All available quantitative data has been systematically compiled into

tables for clarity. Furthermore, this guide outlines standard experimental protocols for the

synthesis and characterization of this material. Visual diagrams generated using Graphviz are

provided to illustrate key processes. It is critical to note that while this compound is sometimes

abbreviated as TBBA, it is structurally distinct from the brominated flame retardant

Tetrabromobisphenol A (CAS 79-94-7), which shares the same acronym. Extensive literature

searches reveal no significant data on the biological activity, pharmacology, or application of

N,N′-Terephthalylidenebis(4-butylaniline) in drug development. Its known applications are

confined to the field of materials science.

Chemical and Physical Properties
N,N′-Terephthalylidenebis(4-butylaniline) is an organic compound derived from an aniline.[1][2]

Its core structure consists of a central terephthalylidene group linked to two 4-butylaniline units
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via imine bonds. This rigid, elongated molecular shape is responsible for its liquid crystalline

behavior.

Table 1: Compound Identification
Identifier Value

CAS Number 29743-21-3[3][4]

Molecular Formula C₂₈H₃₂N₂[1][3][4]

Molecular Weight 396.57 g/mol [1][3]

Common Synonyms

TBBA, Terephthalylidene bis(p-butylaniline),

N,N'-(1,4-Phenylenedimethylidyne)bis(4-

butylaniline), Terephthalbis(4-butylaniline)[3][4]

MDL Number MFCD00027222[3]

Table 2: Physicochemical Data
Property Value Notes

Physical Description Yellow crystalline needles[4] -

Melting Point 232 °C[3][4] Transition to isotropic liquid

Boiling Point ~510 - 552 °C
Predicted/Estimated values[3]

[4]

Density ~0.98 - 1.21 g/cm³
Predicted/Estimated values[3]

[4]

pKa 2.97 ± 0.50 Predicted

Refractive Index ~1.7620 Estimated[4][5]

Synthesis Protocol
The synthesis of TBBA is a straightforward condensation reaction, characteristic of Schiff base

formation. The process involves the reaction of terephthalaldehyde with two equivalents of 4-

butylaniline.
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Experimental Protocol: Synthesis of TBBA
Reactant Preparation: Dissolve one molar equivalent of terephthalaldehyde in a suitable

solvent, such as absolute ethanol or toluene.

Addition: To the solution from step 1, add two molar equivalents of 4-butylaniline (CAS 104-

13-2) dropwise while stirring.

Reaction: Reflux the mixture for 4-6 hours. The progress of the reaction can be monitored by

thin-layer chromatography (TLC).

Isolation: Upon completion, cool the reaction mixture to room temperature. The product,

TBBA, will precipitate out of the solution.

Purification: Collect the yellow crystalline solid by filtration. Wash the solid with cold ethanol

to remove any unreacted starting materials.

Recrystallization: Further purify the product by recrystallization from a suitable solvent like

ethanol or a mixture of ethanol and chloroform to obtain high-purity yellow needles.

Drying: Dry the purified crystals under vacuum.

Reactants

Process Final ProductTerephthalaldehyde
(1 eq.)

Condensation Reaction
(Ethanol, Reflux)

4-Butylaniline
(2 eq.)

Precipitation
& Filtration

Cooling
Recrystallization

Crude Product Purified TBBA
(CAS 29743-21-3)

Click to download full resolution via product page

Fig 1. General synthesis workflow for N,N′-Terephthalylidenebis(4-butylaniline) (TBBA).

Characterization and Liquid Crystalline Properties
TBBA is a thermotropic liquid crystal, meaning it exhibits different phases (mesophases) upon

changes in temperature. The characterization of these phases is crucial for its application in
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materials science.

Table 3: Mesophase Transition Temperatures for TBBA
Transition Temperature (°C) Phase Change

T₁ 113 Crystal to Smectic B

T₂ 144 Smectic B to Smectic C

T₃ 172 Smectic C to Smectic A

T₄ 200 Smectic A to Nematic

T₅ 232 Nematic to Isotropic Liquid

Note: Transition temperatures can vary slightly based on sample purity and experimental

conditions.
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Smectic C
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 172°C
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 200°C

Isotropic Liquid

 232°C
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Fig 2. Thermotropic phase transitions of TBBA upon heating.

Experimental Protocols for Characterization
The following are standard methodologies for confirming the identity and characterizing the

liquid crystalline phases of TBBA.
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Differential Scanning Calorimetry (DSC):

Objective: To determine the temperatures and enthalpy changes of phase transitions.

Method: A small, weighed sample (2-5 mg) of TBBA is sealed in an aluminum pan. The

sample is heated at a controlled rate (e.g., 10 °C/min) under an inert atmosphere (e.g.,

nitrogen). The heat flow to the sample is measured relative to an empty reference pan.

Peaks or shifts in the heat flow curve indicate phase transitions. The sample is then cooled

at the same rate to observe transitions upon cooling.

Polarized Optical Microscopy (POM):

Objective: To visually identify the different liquid crystal mesophases by observing their

unique optical textures.

Method: A small amount of TBBA is placed on a glass slide and covered with a coverslip.

The slide is placed on a hot stage attached to a polarizing microscope. The sample is

heated and cooled while being observed between crossed polarizers. Each liquid crystal

phase (Nematic, Smectic A, etc.) will exhibit a characteristic texture (e.g., schlieren, focal-

conic) that allows for its identification.

Spectroscopic Analysis (FTIR & NMR):

Objective: To confirm the chemical structure of the synthesized compound.

Method:

FTIR: The formation of the imine (C=N) bond can be confirmed by the appearance of a

characteristic stretching band around 1610-1630 cm⁻¹. The disappearance of the C=O

stretch from terephthalaldehyde and the N-H stretches from 4-butylaniline also confirms

the reaction.

¹H NMR: The chemical shifts of the protons, particularly the imine proton (CH=N)

around 8.5 ppm and the aromatic protons, will confirm the final structure.
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Fig 3. Standard workflow for the characterization of TBBA.

Uses and Applications
The application of CAS 29743-21-3 is exclusively in the domain of materials science.

Liquid Crystal Research: TBBA serves as a model compound for studying various smectic

and nematic phases due to its rich polymorphism.

Opto-electronic Devices: As a component in liquid crystal mixtures, it could potentially be

used in display technologies and light modulators, although more modern materials are now

prevalent.

There is no evidence in peer-reviewed literature to suggest its use in any biological or

pharmaceutical application.

Safety and Handling
According to available safety data sheets, TBBA is classified as an irritant.

Hazard Codes: Xi (Irritant)[4]
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Risk Statements: R36/37/38 - Irritating to eyes, respiratory system, and skin.[3][4]

Safety Statements: S26 - In case of contact with eyes, rinse immediately with plenty of water

and seek medical advice. S36 - Wear suitable protective clothing.[3][4]

Standard laboratory practices, including the use of personal protective equipment (gloves,

safety glasses, lab coat), should be followed when handling this compound. Work should be

conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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